Cas no 70008-54-7 (L-Aspartic acid,N,N-bis(phosphonomethyl)-)

• Product Name: L-Aspartic acid,N,N-bis(phosphonomethyl)-
• CAS No: 70008-54-7
• MF: C₆H₁₃NO₁₀P₂
• MW: 321.115644216537
• CID: 571163
• PubChem ID: 21118878
• Update Time: 2025-04-19

L-Aspartic acid,N,N-bis(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N,N-bis(phosphonomethyl)-
• N,N-Bis(phosphonomethyl)-L-aspartic acid
• SCHEMBL2984387
• L-Aspartic acid, N,N-bis(phosphonomethyl)-
• N,N-bis(phosphonomethyl) aspartic acid
• DTXSID70887688
• 70008-54-7

• Inchi： 1S/C6H13NO10P2/c8-5(9)1-4(6(10)11)7(2-18(12,13)14)3-19(15,16)17/h4H,1-3H2,(H,8,9)(H,10,11)(H2,12,13,14)(H2,15,16,17)/t4-/m0/s1
• InChI Key： HHYWZGRWGMVMPK-BYPYZUCNSA-N
• SMILES： P(CN(CP(=O)(O)O)[C@H](C(=O)O)CC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 321.00149
• Monoisotopic Mass: 321.00146961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 192.9